Cas no 2260935-83-7 (1-Piperidinecarboxylic acid, 4-[5-(aminomethyl)-3-isoxazolyl]-, 1,1-dimethylethyl ester)

The compound 1-Piperidinecarboxylic acid, 4-[5-(aminomethyl)-3-isoxazolyl]-, 1,1-dimethylethyl ester is a specialized intermediate in organic synthesis, featuring a piperidine core functionalized with an isoxazole moiety bearing an aminomethyl group. The tert-butyl ester group enhances stability and solubility, making it suitable for peptide coupling and other derivatization reactions. Its structural complexity allows for versatile applications in medicinal chemistry, particularly in the development of pharmacologically active molecules targeting neurological or inflammatory pathways. The presence of both amine and ester functionalities provides orthogonal reactivity, enabling selective modifications under mild conditions. This compound is particularly valuable in scaffold diversification for drug discovery.

1-Piperidinecarboxylic acid, 4-[5-(aminomethyl)-3-isoxazolyl]-, 1,1-dimethylethyl ester structure

2260935-83-7 structure

Product Name:1-Piperidinecarboxylic acid, 4-[5-(aminomethyl)-3-isoxazolyl]-, 1,1-dimethylethyl ester

CAS No:2260935-83-7

MF:C₁₄H₂₃N₃O₃

MW:281.35072350502

CID:5248006

Update Time:2025-10-28

1-Piperidinecarboxylic acid, 4-[5-(aminomethyl)-3-isoxazolyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- 1-Piperidinecarboxylic acid, 4-[5-(aminomethyl)-3-isoxazolyl]-, 1,1-dimethylethyl ester
- Inchi： 1S/C14H23N3O3/c1-14(2,3)19-13(18)17-6-4-10(5-7-17)12-8-11(9-15)20-16-12/h8,10H,4-7,9,15H2,1-3H3
- InChI Key： CPQWAYNJRVCGID-UHFFFAOYSA-N
- SMILES： N1(C(OC(C)(C)C)=O)CCC(C2C=C(CN)ON=2)CC1

1-Piperidinecarboxylic acid, 4-[5-(aminomethyl)-3-isoxazolyl]-, 1,1-dimethylethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-259106-0.05g	tert-butyl 4-[5-(aminomethyl)-1,2-oxazol-3-yl]piperidine-1-carboxylate	2260935-83-7	95%	0.05g	$226.0	2024-06-18
Enamine	EN300-259106-0.1g	tert-butyl 4-[5-(aminomethyl)-1,2-oxazol-3-yl]piperidine-1-carboxylate	2260935-83-7	95%	0.1g	$337.0	2024-06-18
Enamine	EN300-259106-0.25g	tert-butyl 4-[5-(aminomethyl)-1,2-oxazol-3-yl]piperidine-1-carboxylate	2260935-83-7	95%	0.25g	$481.0	2024-06-18
Enamine	EN300-259106-0.5g	tert-butyl 4-[5-(aminomethyl)-1,2-oxazol-3-yl]piperidine-1-carboxylate	2260935-83-7	95%	0.5g	$758.0	2024-06-18
Enamine	EN300-259106-1.0g	tert-butyl 4-[5-(aminomethyl)-1,2-oxazol-3-yl]piperidine-1-carboxylate	2260935-83-7	95%	1.0g	$971.0	2024-06-18
Enamine	EN300-259106-2.5g	tert-butyl 4-[5-(aminomethyl)-1,2-oxazol-3-yl]piperidine-1-carboxylate	2260935-83-7	95%	2.5g	$1903.0	2024-06-18
Enamine	EN300-259106-5.0g	tert-butyl 4-[5-(aminomethyl)-1,2-oxazol-3-yl]piperidine-1-carboxylate	2260935-83-7	95%	5.0g	$2816.0	2024-06-18
Enamine	EN300-259106-10.0g	tert-butyl 4-[5-(aminomethyl)-1,2-oxazol-3-yl]piperidine-1-carboxylate	2260935-83-7	95%	10.0g	$4176.0	2024-06-18
Aaron	AR028MK1-50mg	tert-butyl4-[5-(aminomethyl)-1,2-oxazol-3-yl]piperidine-1-carboxylate	2260935-83-7	95%	50mg	$336.00	2025-02-16
Aaron	AR028MK1-100mg	tert-butyl4-[5-(aminomethyl)-1,2-oxazol-3-yl]piperidine-1-carboxylate	2260935-83-7	95%	100mg	$489.00	2025-02-16

1-Piperidinecarboxylic acid, 4-[5-(aminomethyl)-3-isoxazolyl]-, 1,1-dimethylethyl ester Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
5. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442

Additional information on 1-Piperidinecarboxylic acid, 4-[5-(aminomethyl)-3-isoxazolyl]-, 1,1-dimethylethyl ester

1-Piperidinecarboxylic Acid, 4-[5-(Aminomethyl)-3-Is oxazolyl]-, 1,1-Dimethylethyl Ester

The compound 1-Piperidinecarboxylic Acid, 4-[5-(Aminomethyl)-3-Is oxazolyl]-, 1,1-Dimethylethyl Ester (CAS No. 2260935-83-7) is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of piperidine derivatives, which are widely recognized for their versatility in medicinal chemistry due to their ability to form diverse bioactive structures.

Piperidinecarboxylic acid is a core structural element of this compound, contributing to its unique pharmacokinetic properties. The presence of the isoxazolyl group at the 4-position of the piperidine ring introduces additional functionality, enhancing the molecule's ability to interact with biological targets such as enzymes and receptors. Recent studies have highlighted the importance of isoxazole derivatives in modulating enzyme activity, particularly in the context of kinase inhibitors and protease inhibitors.

The aminomethyl substituent attached to the isoxazole ring further enhances the compound's bioactivity by introducing a hydrogen bonding capability, which is crucial for binding to protein targets. This feature has been leveraged in the design of novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

From a synthetic standpoint, the 1,1-dimethylethyl ester group plays a critical role in improving the compound's solubility and stability during preclinical testing. This esterification strategy is a common approach in medicinal chemistry to optimize drug-like properties before advancing into clinical trials.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with high precision. For instance, molecular docking studies have revealed that 1-Piperidinecarboxylic Acid, 4-[5-(Aminomethyl)-3-Is oxazolyl]-, 1,1-Dimethylethyl Ester exhibits strong binding interactions with serine proteases, suggesting its potential as an anticoagulant agent.

In addition to its enzymatic targets, this compound has shown promising results in modulating cellular signaling pathways associated with inflammation and oxidative stress. Preclinical data indicate that it may serve as a potent anti-inflammatory agent with minimal side effects.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring its suitability for pharmacological evaluations.

Looking ahead, ongoing studies are focused on elucidating the mechanism of action of 1-Piperidinecarboxylic Acid, 4-[5-(Aminomethyl)-3-Is oxazolyl]-, 1,1-Dimethylethyl Ester at the molecular level. Understanding its interaction with cellular components will provide valuable insights into its therapeutic potential and guide future drug development efforts.

In conclusion, CAS No. 2260935-83-7, or 1-Piperidinecarboxylic Acid, 4-[5-(Aminomethyl)-3-Is oxazolyl]-, 1,1-Dimethylethyl Ester, represents a cutting-edge molecule with broad applications in modern medicine. Its unique structure and bioactive properties make it a compelling candidate for addressing unmet medical needs across various therapeutic areas.